Cas no 1094236-51-7 ((1-Benzyl-piperidin-3-yl)-isopropyl-amine)

(1-Benzyl-piperidin-3-yl)-isopropyl-amine is a chiral amine derivative featuring a benzyl-substituted piperidine core with an isopropylamine functional group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The presence of both aromatic and aliphatic substituents enhances its utility in structure-activity relationship (SAR) studies, particularly in the development of CNS-targeting agents or receptor modulators. Its well-defined stereochemistry allows for precise enantioselective applications. The compound’s stability and solubility profile make it suitable for further derivatization or incorporation into more complex scaffolds under controlled reaction conditions.

(1-Benzyl-piperidin-3-yl)-isopropyl-amine structure

1094236-51-7 structure

Product Name:(1-Benzyl-piperidin-3-yl)-isopropyl-amine

CAS No:1094236-51-7

MF:C₁₅H₂₄N₂

MW:232.364463806152

CID:2154983

Update Time:2025-05-20

(1-Benzyl-piperidin-3-yl)-isopropyl-amine Chemical and Physical Properties

Names and Identifiers

- (1-Benzyl-piperidin-3-yl)-isopropyl-amine
- 1-Benzyl-N-isopropylpiperidin-3-amine
- (S)-1-Benzyl-N-isopropylpiperidin-3-amine
- (R)-1-Benzyl-N-isopropylpiperidin-3-amine
- AM90602
- (1-benzylpiperidin-3-yl)isopropylamine
- Inchi： 1S/C15H24N2/c1-13(2)16-15-9-6-10-17(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,13,15-16H,6,9-12H2,1-2H3
- InChI Key： UIHFTSDNSTYZAH-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCCC(C1)NC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 209
Topological Polar Surface Area: 15.3

(1-Benzyl-piperidin-3-yl)-isopropyl-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	087750-1g	1-Benzyl-piperidin-3-yl)-isopropyl-amine	1094236-51-7		1g	￡945.00	2022-03-01

(1-Benzyl-piperidin-3-yl)-isopropyl-amine Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Related Categories

Additional information on (1-Benzyl-piperidin-3-yl)-isopropyl-amine

Recent Advances in the Study of (1-Benzyl-piperidin-3-yl)-isopropyl-amine (CAS: 1094236-51-7)

The compound (1-Benzyl-piperidin-3-yl)-isopropyl-amine (CAS: 1094236-51-7) has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the benzyl-piperidinyl and isopropyl-amine moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for (1-Benzyl-piperidin-3-yl)-isopropyl-amine, with a focus on optimizing yield and purity. One notable approach involves the reductive amination of 1-benzyl-piperidin-3-one with isopropylamine, catalyzed by transition metal complexes. This method has demonstrated high efficiency and scalability, making it suitable for industrial-scale production. Additionally, advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

In terms of biological activity, preliminary in vitro studies have revealed that (1-Benzyl-piperidin-3-yl)-isopropyl-amine exhibits moderate affinity for certain neurotransmitter receptors, including dopamine and serotonin receptors. These findings suggest potential applications in the treatment of neurological disorders, such as Parkinson's disease and depression. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential role as a building block for more complex pharmaceutical agents. Researchers have investigated its use in the synthesis of novel derivatives with enhanced bioactivity and selectivity. For instance, modifications to the benzyl or isopropyl groups have yielded compounds with improved receptor binding and reduced off-target effects. These efforts highlight the versatility of (1-Benzyl-piperidin-3-yl)-isopropyl-amine as a scaffold in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of (1-Benzyl-piperidin-3-yl)-isopropyl-amine. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers will be crucial in overcoming these hurdles and advancing the compound toward therapeutic applications.

In conclusion, (1-Benzyl-piperidin-3-yl)-isopropyl-amine (CAS: 1094236-51-7) represents a compelling subject of study in the field of chemical and biomedical research. Its synthetic accessibility, biological activity, and potential as a drug scaffold underscore its relevance in modern drug discovery. Continued investigation into its pharmacological properties and therapeutic potential will undoubtedly contribute to the advancement of this promising compound.